Cas no 124268-99-1 (Ferrate(1-),[[N,N'-1,3-propanediylbis[N-[(carboxy-kO)methyl]glycinato-kN,kO]](4-)]-,potassium (1:1), (OC-6-21)-)

Ferrate(1-),[[N,N'-1,3-propanediylbis[N-[(carboxy-kO)methyl]glycinato-kN,kO]](4-)]-,potassium (1:1), (OC-6-21)- structure
124268-99-1 structure
Product Name:Ferrate(1-),[[N,N'-1,3-propanediylbis[N-[(carboxy-kO)methyl]glycinato-kN,kO]](4-)]-,potassium (1:1), (OC-6-21)-
CAS No:124268-99-1
MF:C11H14FeKN2O8
MW:397.180765628815
CID:237305
PubChem ID:19390485
Update Time:2025-04-19

Ferrate(1-),[[N,N'-1,3-propanediylbis[N-[(carboxy-kO)methyl]glycinato-kN,kO]](4-)]-,potassium (1:1), (OC-6-21)- Chemical and Physical Properties

Names and Identifiers

    • Ferrate(1-),[[N,N'-1,3-propanediylbis[N-[(carboxy-kO)methyl]glycinato-kN,kO]](4-)]-,potassium (1:1), (OC-6-21)-
    • Ferrate(1-), N,N-1,3-propanediylbisN-(carboxy-.kappa.O)methylglycinato-.kappa.N,.kappa.O(4-)-, potassium, (OC-6-21)-
    • Ferrate(1-),[[N,N'-1,3-propanediylbis[N-[(carboxy-kO)methyl]glycinato-kN,kO]](4-)]-,potassium ...
    • 1,3-Diaminopropane-N,N,N',N'-tetraacetic acid ferric-potassium salt
    • PDTA ferric potassium complex
    • 1,3-Diaminopropane-N,N,N'',N''-tetraacetic acid ferric-potassium salt
    • Ferrate(1-), ((N,N'-1,3-propanediylbis(N-((carboxy-kappao)methyl)glycinato-kappan,kappao))(4-))-, potassium (1:1), (oc-6-21)-
    • Iron(3+) potassium 2,2',2'',2'''-(propane-1,3-diyldinitrilo)tetraacetate (1/1/1)
    • Ferrate(1-), [[N,N'-1,3-propanediylbis[N-[(carboxy-.kappa.O)methyl]glycinato-.kappa.N,.kappa.O]](4-)]-, potassium, (OC-6-21)-
    • Ferrate(1-), N,N-1,3-propanediylbisN-(carboxy-.kappa.O)methylglycinato-.kappa.N,.kappa.O(4-)-, potas
    • 124268-99-1
    • SCHEMBL9566492
    • DTXSID10924768
    • potassium;2-[3-[bis(carboxylatomethyl)amino]propyl-(carboxylatomethyl)amino]acetate;iron(3+)
    • Inchi: 1S/C11H18N2O8.Fe.K/c14-8(15)4-12(5-9(16)17)2-1-3-13(6-10(18)19)7-11(20)21;;/h1-7H2,(H,14,15)(H,16,17)(H,18,19)(H,20,21);;/q;+3;+1/p-4
    • InChI Key: FJTSPTZWGDXFQX-UHFFFAOYSA-J
    • SMILES: [Fe+3].[K+].[O-]C(CN(CC(=O)[O-])CCCN(CC(=O)[O-])CC(=O)[O-])=O

Computed Properties

  • Exact Mass: 396.973657g/mol
  • Monoisotopic Mass: 396.973657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 308
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 167Ų
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